Cas no 179057-51-3 (Pentanoic acid, 5-(phenylsulfonyl)-)

• Product Name: Pentanoic acid, 5-(phenylsulfonyl)-
• CAS No: 179057-51-3
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 1365927
• Update Time: 2024-08-14

Pentanoic acid, 5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(phenylsulfonyl)-

• Inchi： 1S/C11H14O4S/c12-11(13)8-4-5-9-16(14,15)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,12,13)
• InChI Key： YAPMMTHIIQCMGD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 242.06132

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 474.7±37.0 °C(Predicted)
• PSA: 71.44
• pka: 4.62±0.10(Predicted)